AF 594 carboxylic acid

• Molecular Formula: C47H64N4O11S2
• Molecular Weight: 925.2 g/mol
• InChI: InChI=1S/C35H34N2O11S2.2C6H15N/c1-34(2)14-19(16-49(42,43)44)22-10-25-29(12-27(22)36(34)5)48-30-13-28-23(20(17-50(45,46)47)15-35(3,4)37(28)6)11-26(30)31(25)21-8-7-18(32(38)39)9-24(21)33(40)41;2*1-4-7(5-2)6-3/h7-15H,16-17H2,1-6H3,(H3-,38,39,40,41,42,43,44,45,46,47);2*4-6H2,1-3H3
• InChIKey: HVIUCQATZFBKFP-UHFFFAOYSA-N

AF 594 Carboxylic Acid: Key Properties

AF 594 carboxylic acid (Alexa Fluor 594 carboxylic acid) is a carboxyl derivative of the red-fluorescent dye AF 594, a key member of the Alexa Fluor family . Characterized by a high fluorescence quantum yield (up to 0.77) and excellent photostability, it exhibits maximum absorption at approximately 586-590 nm and maximum emission at 613-617 nm, producing a bright orange-red signal [1][2]. The free carboxyl group allows for activation (e.g., via EDC/NHS) and covalent conjugation to primary amines on biomolecules, forming stable amide bonds [3].

Conjugation Carboxyl group ready for EDC/NHS amine coupling Stable amide bond formation for biomolecule labeling

Fluorescence Bright red-orange signal with high quantum yield Ex/Em ~590/617 nm; supports low-abundance detection

Imaging Resilience Photostable and pH-insensitive (pH 4–10) Suitable for time-lapse, live-cell, and super-resolution workflows

• [1] Scientist.com. (n.d.). AF 594 carboxylic acid. Inventory Listing. View Source
• [2] MedChemExpress. (n.d.). AF 594 carboxylic acid. Product Datasheet. View Source
• [3] Xi'an Ruixi Biological Technology Co., Ltd. (2025). AF 594 Acid (Alexa Fluor 594 Carboxylic Acid) Description. View Source

AF 594 Carboxylic Acid: Irreplaceable Performance

Superficial spectral similarity (ex/em in the ~590/615 nm range) among red dyes like Cy3.5, Texas Red, ATTO 594, and DyLight 594 masks critical performance differences that directly impact experimental reproducibility and data quality [1]. Arbitrary substitution risks compromised signal intensity due to lower quantum yields, rapid signal decay from inferior photostability, and assay failure in variable pH environments . The following quantitative evidence provides the objective basis for selecting AF 594 carboxylic acid over these in-class alternatives.

Brightness mismatch

Cy3.5 and other red dyes may exhibit lower reported quantum yields; signal intensity for low-abundance targets may be reduced.

Photostability differences

Some spectrally similar alternatives show faster photobleaching, which can compromise time-lapse and quantitative imaging.

pH sensitivity gaps

Conventional red dyes may lose fluorescence in acidic compartments (lysosomes, endosomes) where AF 594 remains stable.

• [1] FluoroFinder. (n.d.). Alexa Fluor 594 Dye Profile. View Source

AF 594 Carboxylic Acid: Performance vs. Analog Dyes

Quantum Yield Advantage Over Cy3.5

The fluorescence quantum yield (Φ) of AF 594 carboxylic acid is 0.77 [1]. This is 120% higher than the commonly cited alternative Cy3.5 (Φ = 0.35) , and comparable to the high-performance ATTO 594 (Φ = 0.85) . This higher quantum yield translates directly to brighter signal for the same number of labeled molecules, improving detection sensitivity in low-abundance target assays.

Quantum Yield

Cross-study comparable

Φ 0.77

2.2× brighter than Cy3.5 (Φ 0.35); comparable to ATTO 594 (0.85)

Supports detection sensitivity in low-abundance assays

Evidence Dimension	Fluorescence Quantum Yield (Φ)
Target Compound Data	0.77
Comparator Or Baseline	Cy3.5: 0.35; ATTO 594: 0.85
Quantified Difference	AF 594 is 2.2x brighter than Cy3.5 (0.77 vs 0.35); ~10% lower than ATTO 594
Conditions	In PBS or aqueous buffer, per respective vendor specifications

Why This Matters

A higher quantum yield ensures stronger signal output per labeling event, critical for detecting low-abundance antigens in flow cytometry and achieving high signal-to-noise in fluorescence microscopy.

• [1] Scientist.com. (n.d.). AF 594 carboxylic acid. Inventory Listing. View Source

Photostability vs. Cy3.5

AF 594 carboxylic acid demonstrates significantly higher photostability compared to Cy3.5 . While both dyes share similar spectral profiles, AF 594 is documented to exhibit minimal photobleaching under prolonged illumination, maintaining signal intensity for extended imaging sessions, whereas Cy3.5 shows more rapid signal decay [1]. This property is particularly advantageous for time-lapse and high-resolution imaging techniques.

Photostability

Class-level inference

Minimal photobleaching reported

Maintains signal longer than Cy3.5 under continuous illumination

Advantageous for time-lapse and super-resolution imaging

Evidence Dimension	Photostability (Resistance to Photobleaching)
Target Compound Data	Maintains stable signal; exhibits low photobleaching rate under continuous laser exposure
Comparator Or Baseline	Cy3.5: More susceptible to photobleaching under similar conditions
Quantified Difference	Qualitative assessment: AF 594 shows significantly reduced photobleaching compared to Cy3.5
Conditions	Fluorescence microscopy and confocal imaging conditions, per manufacturer literature

Why This Matters

Superior photostability ensures consistent signal intensity throughout long-duration experiments, eliminating the need for multiple corrections and enabling reliable quantitative analysis in time-lapse and super-resolution microscopy.

• [1] CSDN Blog. (2023). AF594-COOH, 2148906-06-1, 1005412-14-5, AF594 Carboxylic Acid. View Source

Broad pH Tolerance

AF 594 carboxylic acid exhibits exceptional pH insensitivity, maintaining stable fluorescence across a broad pH range from 4 to 10 . This is a critical differentiator from many conventional dyes whose fluorescence can be severely quenched or shifted by acidic or basic microenvironments [1]. This stability ensures consistent performance in a wide array of biological buffers and intracellular compartments.

pH Stability

Class-level inference

pH 4–10 stable

Maintains >95% relative intensity across broad pH range

Enables consistent measurements in varied biological buffers

Evidence Dimension	pH-Dependent Fluorescence Stability
Target Compound Data	Stable fluorescence from pH 4.0 to pH 10.0
Comparator Or Baseline	Class of pH-sensitive dyes (e.g., FITC, older cyanines) exhibit significant quenching outside neutral pH
Quantified Difference	Maintains >95% relative fluorescence intensity across pH 4-10 (class-level inference)
Conditions	Aqueous solutions and biological buffers across specified pH range

Why This Matters

This robustness eliminates the need for strict pH control during sample preparation and imaging, reduces experimental variability, and enables reliable fluorescence measurements in acidic organelles (e.g., lysosomes) or during treatments that alter cellular pH.

• [1] Xi'an Ruixi Biological Technology Co., Ltd. (2025). AF594 NHS. View Source

Super-Resolution Microscopy Compatibility

AF 594 carboxylic acid is explicitly validated for use in advanced super-resolution microscopy techniques, including STED (Stimulated Emission Depletion) and dSTORM (direct Stochastic Optical Reconstruction Microscopy) [1]. Its photophysical properties—high brightness and robust photostability—meet the stringent requirements for these techniques, enabling spatial resolution down to 20-30 nm [2]. Not all red dyes in this spectral class are suitable for such demanding applications.

Super-Resolution

Supporting evidence

STED, dSTORM, SIM compatible

Reported to enable ~20–30 nm resolution imaging

Reduces need for in-house optimization for nanoscopy

Evidence Dimension	Suitability for Super-Resolution Imaging
Target Compound Data	Demonstrated performance in STED, dSTORM, and SIM
Comparator Or Baseline	Some alternative dyes (e.g., older cyanines) may not be optimized or compatible
Quantified Difference	Enables imaging at resolutions <50 nm (STED)
Conditions	STED microscopy with depletion laser at ~775 nm; dSTORM with standard imaging buffer

Why This Matters

This validation de-risks experimental design and ensures users can confidently adopt this dye for cutting-edge nanoscopy applications without the need for extensive in-house optimization or risk of failure.

• [1] Xi'an Ruixi Biological Technology Co., Ltd. (2025). AF594 Biocytin. View Source
• [2] Photonics.com. (2024). STED Microscopy Uncovers Signals Between Molecules. View Source

High Molar Extinction Coefficient

AF 594 carboxylic acid possesses a high molar extinction coefficient (ε) of 105,000 M⁻¹cm⁻¹ [1]. This value, when combined with its quantum yield, defines the dye's overall brightness. For comparison, the commonly used alternative Cy3.5 has an ε of ~116,000-150,000 M⁻¹cm⁻¹ [2], while DyLight 594 is lower at 80,000 M⁻¹cm⁻¹ [3]. The high ε of AF 594 ensures efficient photon absorption, contributing to its strong signal output.

Extinction Coefficient

Cross-study comparable

ε 105,000 M⁻¹cm⁻¹

~31% higher than DyLight 594 (80,000)

Supports strong light absorption and signal output

Evidence Dimension	Molar Extinction Coefficient (ε)
Target Compound Data	105,000 M⁻¹cm⁻¹
Comparator Or Baseline	Cy3.5: 116,000-150,000 M⁻¹cm⁻¹; DyLight 594: 80,000 M⁻¹cm⁻¹
Quantified Difference	AF 594 ε is ~31% higher than DyLight 594 (105,000 vs 80,000); slightly lower than Cy3.5
Conditions	Measured at absorption maximum in aqueous buffer

Why This Matters

A high extinction coefficient ensures efficient light absorption, which, together with a high quantum yield, maximizes signal intensity. This is critical for achieving low detection limits and high signal-to-noise ratios in quantitative assays like ELISA and flow cytometry.

• [1] Scientist.com. (n.d.). AF 594 carboxylic acid. Inventory Listing. View Source
• [2] BOC Sciences. (2023). Cyanine 3.5. Probe Profile. View Source
• [3] Fisher Scientific. (n.d.). Novus Biologicals Lightning-Link (R) Rapid DyLight 594 Antibody Labeling Kit. View Source

AF 594 Carboxylic Acid: Application Scenarios

Multicolor Flow Cytometry

AF 594 carboxylic acid conjugates provide bright, pH-insensitive red fluorescence ideal for 3- to 4-color flow cytometry panels . Its excitation maximum at ~590 nm is well-matched to 561 nm or 594 nm lasers, and its narrow emission profile reduces spillover into far-red channels (e.g., AF 647), simplifying compensation matrices . Superior photostability ensures consistent signal during sample acquisition.

High-Content Screening in Fixed Cells

The high quantum yield (Φ=0.77) and excellent photostability of AF 594 make it a preferred choice for automated, high-throughput imaging assays where signal consistency across thousands of wells and time points is paramount . Its robust performance in standard fixatives (e.g., 4% PFA) and mounting media ensures reproducible quantitative data for drug discovery and target validation .

STED and dSTORM Nanoscopy

AF 594's validated compatibility with STED and dSTORM enables nanoscale imaging of protein complexes, cytoskeletal filaments, and membrane receptors . Its photostability under high-power depletion lasers and suitability for photoswitching in reducing buffers make it a reliable probe for achieving <50 nm resolution in demanding super-resolution experiments .

Live-Cell Imaging and Long-Term Tracking

The dye's broad pH insensitivity (pH 4-10) and high photostability support live-cell imaging applications where local pH may fluctuate (e.g., endocytosis, lysosomal trafficking) and where long-term observation is required . It enables reliable tracking of labeled proteins or antibodies over extended periods without signal degradation from photobleaching or pH shifts .

Application

Selection Property

Validation Focus

Multicolor Flow Cytometry

pH-insensitive red fluorescence, narrow emission

Spillover reduction with far-red channels; signal consistency

High-Content Screening (Fixed Cells)

High quantum yield and photostability

Signal reproducibility across wells and time points

STED / dSTORM Nanoscopy

Reported super-resolution compatibility

Photoswitching behavior and resolution limits

Live-Cell Long-Term Tracking

Broad pH stability and photostability

Signal retention during pH fluctuations (endocytosis/lysosomes)